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Compound of Interest

Compound Name: RO5256390

Cat. No.: B15603796 Get Quote

For researchers, scientists, and drug development professionals engaged in studies involving

the novel trace amine-associated receptor 1 (TAAR1) agonist, RO5256390, adherence to

rigorous safety and disposal protocols is paramount. While a specific Safety Data Sheet (SDS)

with official disposal guidelines for RO5256390 is not publicly available, this document provides

a comprehensive operational plan based on established best practices for the handling and

disposal of bioactive, heterocyclic amine compounds. The following procedures are designed to

ensure the safety of laboratory personnel and to minimize environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, a thorough risk assessment should be conducted. All

handling of RO5256390, particularly in its solid form, should occur within a certified chemical

fume hood to prevent inhalation. Appropriate Personal Protective Equipment (PPE) is

mandatory.
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PPE Item Specification

Gloves Chemical-resistant nitrile gloves.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat Standard laboratory coat, buttoned.

Respiratory Protection

A NIOSH-approved respirator may be required

depending on the scale of handling and

potential for aerosolization.

Step-by-Step Disposal Protocol
All waste generated from experiments involving RO5256390 must be treated as hazardous

chemical waste. This includes unused compound, contaminated solutions, and any disposable

labware that has come into contact with the substance.

Waste Segregation: At the point of generation, meticulously segregate RO5256390 waste

from other waste streams. Use dedicated, clearly labeled hazardous waste containers. At a

minimum, maintain separate containers for:

Solid Waste: Contaminated items such as gloves, pipette tips, weighing papers, and

empty vials.

Liquid Waste: Unused or expired solutions containing RO5256390. Do not pour any

RO5256390 waste down the drain.

Sharps Waste: Any contaminated needles, syringes, or other sharps must be placed in a

designated, puncture-resistant sharps container labeled for hazardous chemical waste.

Waste Container Labeling: All waste containers must be clearly and accurately labeled with

the words "Hazardous Waste," the full chemical name "RO5256390," and a general

description of the contents (e.g., "Solid waste with RO5256390," "Aqueous solution with

RO5256390"). The date of initial waste accumulation must also be clearly marked.
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Storage in a Satellite Accumulation Area (SAA): Store all hazardous waste containers in a

designated SAA that is at or near the point of generation. The SAA must be under the control

of the operator of the process generating the waste and must be inspected weekly for leaks

and proper labeling.

Final Disposal: Once a waste container is full, or if it has been in the SAA for an extended

period (consult your institution's guidelines), it must be transferred to your institution's central

hazardous waste storage facility. Contact your Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup and final

disposal. Ensure all institutional and local regulations are followed.

RO5256390: Summary of Known Properties
The following table summarizes the available quantitative data for RO5256390.

Property Value

Chemical Formula C₁₃H₁₈N₂O[1]

Molar Mass 218.300 g·mol⁻¹[1]

CAS Number 1043495-96-0[1]

Appearance Solid (form not specified)

Class Heterocyclic Amine, TAAR1 Agonist[1]

Experimental Protocols Cited in Research
The following methodologies for the preparation and administration of RO5256390 have been

documented in preclinical research. These are provided for informational purposes and should

be adapted to specific experimental designs.

Preparation of Dosing Solutions:

For Intraperitoneal (i.p.) Administration: RO5256390 was freshly dissolved in a vehicle of

0.3% Tween 80 in 0.9% saline.
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For Intracranial Administration: RO5256390 was freshly dissolved in a mixture of ethanol,

cremophor, and saline in a 2:2:18 ratio.

In Vivo Administration in Rodent Models:

Systemic Administration: Doses ranging from 1 to 10 mg/kg were administered via

intraperitoneal injection 30 minutes prior to behavioral assessments.

Intracranial Administration: Doses ranging from 1.5 to 15 µg per side were microinfused

directly into specific brain regions 10 minutes before operant sessions.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of RO5256390
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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